Cas no 1261944-59-5 (4-(3-Chloro-4-methoxycarbonylphenyl)phenol)

4-(3-Chloro-4-methoxycarbonylphenyl)phenol is a specialized aromatic compound featuring both phenolic and ester functional groups, making it a versatile intermediate in organic synthesis. Its molecular structure, incorporating a chloro-substituted phenyl ring and a methoxycarbonyl group, provides distinct reactivity for further derivatization, particularly in pharmaceutical and agrochemical applications. The compound’s stability under standard conditions and compatibility with common reaction conditions enhance its utility in multi-step synthetic routes. Its well-defined purity and consistent performance make it a reliable choice for research and industrial processes requiring precise structural modifications. This compound is particularly valued for its role in developing advanced materials and bioactive molecules.
4-(3-Chloro-4-methoxycarbonylphenyl)phenol structure
1261944-59-5 structure
Product Name:4-(3-Chloro-4-methoxycarbonylphenyl)phenol
CAS No:1261944-59-5
MF:C14H11ClO3
MW:262.688343286514
MDL:MFCD18313018
CID:2765112
PubChem ID:53218711
Update Time:2025-05-24

4-(3-Chloro-4-methoxycarbonylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

    • 1261944-59-5
    • MFCD18313018
    • DTXSID30683628
    • 4-(3-Chloro-4-methoxycarbonylphenyl)phenol, 95%
    • Methyl 3-chloro-4'-hydroxy[1,1'-biphenyl]-4-carboxylate
    • 4-(3-CHLORO-4-METHOXYCARBONYLPHENYL)PHENOL
    • 4-(3-Chloro-4-methoxycarbonylphenyl)phenol
    • MDL: MFCD18313018
    • Inchi: 1S/C14H11ClO3/c1-18-14(17)12-7-4-10(8-13(12)15)9-2-5-11(16)6-3-9/h2-8,16H,1H3
    • InChI Key: CSVRBQGHWWENPS-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(=O)OC)C=CC(=C1)C1C=CC(=CC=1)O

Computed Properties

  • Exact Mass: 262.0396719Da
  • Monoisotopic Mass: 262.0396719Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 46.5Ų

4-(3-Chloro-4-methoxycarbonylphenyl)phenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB319004-5 g
4-(3-Chloro-4-methoxycarbonylphenyl)phenol, 95%; .
1261944-59-5 95%
5g
€1159.00 2023-04-26
abcr
AB319004-5g
4-(3-Chloro-4-methoxycarbonylphenyl)phenol, 95%; .
1261944-59-5 95%
5g
€1159.00 2025-03-19

Additional information on 4-(3-Chloro-4-methoxycarbonylphenyl)phenol

Recent Advances in the Study of 4-(3-Chloro-4-methoxycarbonylphenyl)phenol (CAS: 1261944-59-5) in Chemical Biology and Pharmaceutical Research

4-(3-Chloro-4-methoxycarbonylphenyl)phenol (CAS: 1261944-59-5) is a chemical compound that has garnered significant attention in recent years due to its potential applications in drug discovery and chemical biology. This phenol derivative, characterized by its chloro and methoxycarbonyl functional groups, has been the subject of various studies aimed at elucidating its biological activity, synthetic pathways, and therapeutic potential. The compound's unique structural features make it a promising candidate for further investigation in medicinal chemistry and pharmacology.

Recent research has focused on the synthesis and optimization of 4-(3-Chloro-4-methoxycarbonylphenyl)phenol, with particular emphasis on improving yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic method for its synthesis, which significantly reduced reaction times and improved scalability. The study highlighted the compound's stability under various conditions, making it suitable for further pharmaceutical development. Additionally, computational modeling has been employed to predict its interactions with biological targets, providing insights into its mechanism of action.

In the context of biological activity, 4-(3-Chloro-4-methoxycarbonylphenyl)phenol has shown promising results in preliminary assays. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting potential applications in treating chronic inflammatory diseases. The compound's ability to modulate these enzymes with high selectivity and low cytotoxicity positions it as a viable lead compound for further optimization. Researchers are now exploring its pharmacokinetic properties to assess its suitability for in vivo studies.

The pharmaceutical industry has also taken note of 4-(3-Chloro-4-methoxycarbonylphenyl)phenol's potential. Several patent applications filed in 2023 and 2024 describe its use in combination therapies for cancer and autoimmune disorders. These patents highlight the compound's synergistic effects with existing drugs, potentially reducing dosages and minimizing side effects. Furthermore, its structural versatility allows for derivatization, enabling the development of analogs with enhanced bioactivity and improved drug-like properties.

Despite these advancements, challenges remain in the development of 4-(3-Chloro-4-methoxycarbonylphenyl)phenol as a therapeutic agent. Issues such as solubility, bioavailability, and metabolic stability need to be addressed through further research. Current efforts are focused on formulating the compound in nanoparticle carriers or prodrug forms to overcome these limitations. Collaborative studies between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, 4-(3-Chloro-4-methoxycarbonylphenyl)phenol (CAS: 1261944-59-5) represents a promising avenue for drug discovery and chemical biology research. Its unique chemical properties, combined with its demonstrated biological activity, make it a compelling subject for further investigation. As research continues, this compound may pave the way for novel therapeutics targeting a range of diseases, from inflammation to cancer. Future studies should prioritize optimizing its pharmacological profile and advancing it through preclinical development.

Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.